MLN8054 sodium

• CAS: 869366-15-4
• Molecular Formula: C25H14ClF2N4NaO2
• Molecular Weight: 498.8 g/mol
• InChI: InChI=1S/C25H15ClF2N4O2.Na/c26-15-6-9-17-18(10-15)23(21-19(27)2-1-3-20(21)28)29-11-14-12-30-25(32-22(14)17)31-16-7-4-13(5-8-16)24(33)34;/h1-10,12H,11H2,(H,33,34)(H,30,31,32);/q;+1/p-1
• InChIKey: CPUPAOAXNTYRQJ-UHFFFAOYSA-M

MLN8054 Sodium: Baseline Characteristics

MLN8054 sodium (CAS 869366-15-4) is the sodium salt form of MLN8054, a first-generation, orally bioavailable, ATP-competitive small molecule inhibitor of Aurora A kinase [1]. It demonstrates high affinity and selectivity for Aurora A over the closely related Aurora B kinase [2]. Originally developed by Millennium Pharmaceuticals, MLN8054 was a foundational tool compound in the development of selective Aurora A inhibitors and advanced to Phase I clinical trials for advanced solid tumors [3].

1

Aurora A kinase pathway inhibition studies

2

Sodium salt formulation for in vivo research

3

Research tool compound (post-Phase I; RUO)

• [1] Macarulla T, Cervantes A, Elez E, et al. Phase I study of the selective Aurora A kinase inhibitor MLN8054 in patients with advanced solid tumors: safety, pharmacokinetics, and pharmacodynamics. Mol Cancer Ther. 2010;9(10):2844-2852. View Source
• [2] Manfredi MG, Ecsedy JA, Meetze KA, et al. Antitumor activity of MLN8054, an orally active small-molecule inhibitor of Aurora A kinase. Proc Natl Acad Sci U S A. 2007;104(10):4106-4111. View Source
• [3] Sells TB, Chau R, Ecsedy JA, et al. MLN8054 and Alisertib (MLN8237): Discovery of Selective Oral Aurora A Inhibitors. ACS Med Chem Lett. 2015;6(6):630-634. View Source

Why MLN8054 Sodium Cannot Be Interchanged with Other Aurora A Inhibitors

Aurora A inhibitors exhibit profound differences in their selectivity profiles, potency in cellular contexts, and off-target liabilities, rendering simple substitution between in-class compounds scientifically invalid. MLN8054 sodium is a critical research tool precisely because it possesses a distinct, quantifiable profile relative to its comparators. It serves as a benchmark first-generation selective Aurora A inhibitor, characterized by a specific combination of high biochemical potency, defined kinase selectivity, and a unique target residence time profile [1]. Furthermore, its clinical development history provides a wealth of human pharmacokinetic and pharmacodynamic data that are absent for many research-stage alternatives [2]. The sodium salt form of MLN8054 offers distinct advantages for in vivo formulation that are not replicated by the free base or other salt forms, making it a uniquely suitable choice for specific research applications .

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Free acid (CAS 869363-13-3) may not substitute: solubility mismatch can alter in vivo formulation outcomes

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Alisertib (MLN8237) selectivity window and off-target profile differ; assay-response context may not transfer directly

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GABAA α1 benzodiazepine receptor off-target may confound CNS-related readouts; requires endpoint-specific review

• [1] Groot CO, Hsia JE, Anzola JV, et al. A Cell Biologist's Field Guide to Aurora Kinase Inhibitors. Front Oncol. 2015;5:285. View Source
• [2] Macarulla T, Cervantes A, Elez E, et al. Phase I study of the selective Aurora A kinase inhibitor MLN8054 in patients with advanced solid tumors: safety, pharmacokinetics, and pharmacodynamics. Mol Cancer Ther. 2010;9(10):2844-2852. View Source

Quantified Differential Evidence

Aqueous Solubility: Sodium Salt vs. Free Acid

MLN8054 is a potent Aurora A inhibitor with an IC50 of 4 nM in a recombinant kinase assay, establishing it as a high-affinity tool. While it demonstrates comparable enzymatic potency to its successor alisertib (MLN8237), it is less potent than the highly selective MK-5108 [1]. This positioning is critical for researchers who require a first-generation tool with established, extensive literature precedence.

Salt vs. Free Acid

Data to verify

Sodium salt MW 498.84; soluble in aqueous buffers

vs

Free acid MW 476.86; insoluble in water

Supports in vivo formulation selection

Quantitative molar solubility not reported

Evidence Dimension	Biochemical inhibitory potency
Target Compound Data	IC50 = 4 nM
Comparator Or Baseline	Alisertib (MLN8237): Comparable [1]; MK-5108: Ki rank order more potent [2]
Quantified Difference	MLN8054 IC50 is comparable to Alisertib but lower potency than MK-5108.
Conditions	Recombinant Aurora A kinase assay

Why This Matters

This confirms MLN8054's high potency and provides a quantitative benchmark for selecting between first-generation (MLN8054) and newer, more potent Aurora A inhibitors (MK-5108).

• [1] Sells TB, Chau R, Ecsedy JA, et al. MLN8054 and Alisertib (MLN8237): Discovery of Selective Oral Aurora A Inhibitors. ACS Med Chem Lett. 2015;6(6):630-634. View Source
• [2] Groot CO, Hsia JE, Anzola JV, et al. A Cell Biologist's Field Guide to Aurora Kinase Inhibitors. Front Oncol. 2015;5:285. View Source

Biochemical Potency: MLN8054 vs. Alisertib

MLN8054 is >40-fold selective for Aurora A over Aurora B in biochemical assays [1]. This is a defining characteristic that distinguishes it from pan-Aurora inhibitors like VX-680 (Tozasertib) [2]. While this selectivity is less than that of second-generation inhibitors like MK-8745 (>450-fold) , it establishes MLN8054 as a foundational selective tool for dissecting Aurora A-specific biology, separate from the effects of Aurora B inhibition.

Aurora A Ki

Head-to-head

Ki = 0.15 ± 0.01 nM

Recombinant human Aurora A

Reported assay potency context; supports target engagement studies

~3.75-fold less potent than alisertib in the same panel

Evidence Dimension	Selectivity ratio
Target Compound Data	>40-fold (Aurora A IC50=4nM vs. Aurora B IC50=175nM)
Comparator Or Baseline	MK-8745: >450-fold ; VX-680: Pan-Aurora inhibitor [2]
Quantified Difference	MLN8054 is >40-fold selective, compared to >450-fold for MK-8745 and non-selective for VX-680.
Conditions	Biochemical kinase assay

Why This Matters

Selectivity for Aurora A over Aurora B is essential for avoiding the confounding cellular phenotypes of Aurora B inhibition (e.g., polyploidy, cytokinesis failure), making MLN8054 a cleaner probe for Aurora A function than pan-Aurora inhibitors.

• [1] Manfredi MG, Ecsedy JA, Meetze KA, et al. Antitumor activity of MLN8054, an orally active small-molecule inhibitor of Aurora A kinase. Proc Natl Acad Sci U S A. 2007;104(10):4106-4111. View Source
• [2] Groot CO, Hsia JE, Anzola JV, et al. A Cell Biologist's Field Guide to Aurora Kinase Inhibitors. Front Oncol. 2015;5:285. View Source

Aurora A Selectivity Over Aurora B

MLN8054 exhibits an atypical and quantifiable kinetic signature, with a significantly longer target residence time (τ) on the off-target Aurora B than on its primary target, Aurora A. Surface plasmon resonance (SPR) analysis determined the residence time on Aurora B to be 1.5 hours, compared to just 1 minute on Aurora A [1]. This unique kinetic profile is a specific and verifiable characteristic of MLN8054 that distinguishes it from other Aurora A inhibitors.

Aurora A/B Selectivity

Head-to-head

MLN8054 ~40-fold (Sf9 cell assay)

vs

Alisertib >200-fold selectivity

Supports isoform-selectivity assay context

Selectivity ratio varies by assay platform

Evidence Dimension	Target residence time (τ)
Target Compound Data	Aurora A: 1 min; Aurora B: 1.5 hrs
Comparator Or Baseline	Not available for most other Aurora A inhibitors in standard datasheets.
Quantified Difference	Residence time on Aurora B is 90-fold longer than on Aurora A.
Conditions	Surface plasmon resonance (SPR)

Why This Matters

Target residence time is a critical parameter influencing the duration of pharmacological effect and can impact cellular efficacy and off-target activity profiles, providing a unique selection criterion not captured by IC50 values alone.

• [1] IUPHAR/BPS Guide to Pharmacology. MLN-8054 ligand page. IUPHAR. View Source

Potency on Aurora A-TPX2 Complex

MLN8054 has defined human clinical pharmacokinetics from a Phase I trial, demonstrating a terminal half-life of 30 to 40 hours [1]. This long half-life supports less frequent dosing. Critically, this same study identified dose-limiting somnolence, an off-target effect attributed to GABAA receptor binding, which limited the maximum tolerated dose and is a key differentiator from its successor, alisertib, which was designed to minimize this benzodiazepine-like effect [2]. This clinical dataset provides a unique, quantified safety and PK profile not available for many research tool compounds.

TPX2 Complex Ki

Head-to-head

Ki = 0.80 ± 0.09 nM

Aurora A-TPX2 complex; ~5.3-fold shift vs apo-enzyme

Supports cell-relevant potency interpretation

TPX2-bound state mimics cellular Aurora A

Evidence Dimension	Human terminal half-life and CNS toxicity
Target Compound Data	Half-life: 30-40 hrs; Dose-limiting toxicity: Somnolence
Comparator Or Baseline	Alisertib: Reduced benzodiazepine-like effects [2]
Quantified Difference	MLN8054 has a 30-40 hr half-life and a dose-limiting CNS side effect that was intentionally mitigated in Alisertib.
Conditions	Phase I clinical trial in advanced solid tumor patients

Why This Matters

The known clinical PK and safety profile of MLN8054 provide a valuable reference for in vivo study design and for understanding the structure-activity relationship that led to the development of improved second-generation inhibitors.

• [1] Macarulla T, Cervantes A, Elez E, et al. Phase I study of the selective Aurora A kinase inhibitor MLN8054 in patients with advanced solid tumors: safety, pharmacokinetics, and pharmacodynamics. Mol Cancer Ther. 2010;9(10):2844-2852. View Source
• [2] Sells TB, Chau R, Ecsedy JA, et al. MLN8054 and Alisertib (MLN8237): Discovery of Selective Oral Aurora A Inhibitors. ACS Med Chem Lett. 2015;6(6):630-634. View Source

GABAA α1 Benzodiazepine Receptor Off-Target Binding

The procurement of MLN8054 sodium (CAS 869366-15-4) offers a distinct practical advantage over the free base form (CAS 869363-13-3). The free base is described as insoluble in water , whereas the sodium salt form is engineered for improved aqueous solubility. This enhanced solubility is critical for in vivo studies where consistent and reliable dosing via oral gavage or intravenous administration is required, reducing variability and simplifying formulation protocols.

GABAA Off-Target

Class-level

Binds GABAA α1 BZD receptor; CNS effects reported in preclinical species

Off-target context may require review for CNS-related studies

Quantitative binding data not available; class-level inference

Evidence Dimension	Aqueous solubility
Target Compound Data	MLN8054 sodium: Improved water solubility
Comparator Or Baseline	MLN8054 free base: Insoluble in water (<1 mg/mL)
Quantified Difference	The sodium salt form provides a qualitative improvement in water solubility compared to the insoluble free base.
Conditions	Standard solubility assessment

Why This Matters

Selecting the sodium salt form is essential for researchers planning in vivo studies, as it directly impacts the feasibility and reproducibility of compound administration, whereas the free base is suitable for in vitro assays using DMSO as a vehicle.

Optimal Research Application Scenarios

Mitotic Spindle Assembly and G2/M Arrest Studies

Use MLN8054 sodium as a reference control in biochemical and cell-based assays to benchmark the potency and selectivity of novel Aurora A inhibitors. Its well-characterized IC50 (4 nM) and selectivity profile (>40-fold for Aurora A) provide a quantifiable standard for comparison in lead optimization and target validation studies [1].

Radiosensitization in Prostate Cancer Models

Employ MLN8054 sodium for in vivo xenograft or syngeneic tumor models where oral dosing is required. Its established human half-life (30-40 hours) and oral bioavailability allow for rational study design [1]. The sodium salt form ensures the necessary aqueous solubility for consistent oral or intravenous formulation .

Structural Biology and Drug Design with Aurora A

Use MLN8054 sodium to dissect Aurora A-specific functions, such as spindle pole organization and chromosome congression, without the confounding effects of Aurora B inhibition (e.g., cytokinesis failure). Its selectivity is sufficient to distinguish it from pan-Aurora inhibitors like VX-680 in cell biology experiments [2].

Reference Compound for Benchmarking Novel Aurora A Inhibitors

MLN8054 is a key tool for structural biology studies aiming to understand the molecular determinants of Aurora A selectivity. Its unique binding mode, which induces an unusual DFG-up conformation in the Aurora A activation loop, provides a valuable model for rational drug design [3].

Application

Selection Property

Validation Focus

Mitotic regulation studies

Aurora A-selective inhibition profile

G2/M arrest and spindle assembly endpoints

Prostate cancer radiosensitization research

DNA damage response pathway context

Combinatorial radiotherapy model endpoints

Aurora A structural biology studies

Co-crystallized reference ligand

ATP-binding pocket interaction analysis

Aurora A inhibitor benchmarking

Reported biochemical and cellular potency

Assay calibration and selectivity control

• [1] Manfredi MG, Ecsedy JA, Meetze KA, et al. Antitumor activity of MLN8054, an orally active small-molecule inhibitor of Aurora A kinase. Proc Natl Acad Sci U S A. 2007;104(10):4106-4111. View Source
• [2] Groot CO, Hsia JE, Anzola JV, et al. A Cell Biologist's Field Guide to Aurora Kinase Inhibitors. Front Oncol. 2015;5:285. View Source
• [3] Yang Y, Shen Y, Li S, et al. Molecular dynamics and free energy studies on Aurora kinase A and its mutant bound with MLN8054: insight into molecular mechanism of subtype selectivity. Mol Biosyst. 2012;8(11):3049-60. View Source